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Compound of Interest

Compound Name: Danshenxinkun B

Cat. No.: B1235187

Application Notes and Protocols for Researchers in Drug Discovery and Development

Introduction

Danshenxinkun B is a bioactive compound isolated from Salvia miltiorrhiza (Danshen), a plant
with a long history of use in traditional Chinese medicine for the treatment of cardiovascular
diseases. Modern pharmacological studies have revealed that compounds from Danshen
possess a range of beneficial properties, including anti-inflammatory, antioxidant, anti-
proliferative, and pro-apoptotic effects.[1][2][3] These therapeutic actions are attributed to the
modulation of key cellular signaling pathways such as PI3K/Akt, MAPK, and NF-kB.[4] This
document provides detailed protocols for a suite of cell-based assays to evaluate the efficacy of
Danshenxinkun B, offering researchers a comprehensive toolkit for preclinical assessment.

Data Presentation

The following tables provide a framework for summarizing quantitative data obtained from the
described assays. Due to the limited availability of specific public data for Danshenxinkun B,
representative data from studies on Danshen extracts or related tanshinone compounds are
used for illustrative purposes and are clearly noted.

Table 1: Cytotoxicity of Danshen Compounds in Human Cancer Cell Lines
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Table 2: Pro-Apoptotic Effects of Dihydroisotanshinone | (DT) on Breast Cancer Cells

%
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Table 3: Anti-Inflammatory Effects of Danshen Compounds
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Key Signaling Pathways

The therapeutic effects of Danshen and its constituents, including Danshenxinkun B, are often
mediated through the modulation of critical intracellular signaling cascades. Understanding
these pathways is crucial for elucidating the mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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